Cas no 2228439-44-7 (1-1-(1-benzyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol)
1-1-(1-benzyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-1-(1-benzyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol
- 2228439-44-7
- 1-[1-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol
- EN300-1880245
-
- Inchi: 1S/C15H18N2O/c1-12(18)15(7-8-15)14-9-16-17(11-14)10-13-5-3-2-4-6-13/h2-6,9,11-12,18H,7-8,10H2,1H3
- InChI Key: IOOVRLBAOLQXKM-UHFFFAOYSA-N
- SMILES: OC(C)C1(C2C=NN(CC3C=CC=CC=3)C=2)CC1
Computed Properties
- Exact Mass: 242.141913202g/mol
- Monoisotopic Mass: 242.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38Ų
1-1-(1-benzyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1880245-0.05g |
1-[1-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2228439-44-7 | 0.05g |
$1224.0 | 2023-09-18 | ||
| Enamine | EN300-1880245-0.1g |
1-[1-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2228439-44-7 | 0.1g |
$1283.0 | 2023-09-18 | ||
| Enamine | EN300-1880245-0.25g |
1-[1-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2228439-44-7 | 0.25g |
$1341.0 | 2023-09-18 | ||
| Enamine | EN300-1880245-0.5g |
1-[1-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2228439-44-7 | 0.5g |
$1399.0 | 2023-09-18 | ||
| Enamine | EN300-1880245-1.0g |
1-[1-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2228439-44-7 | 1g |
$1458.0 | 2023-06-02 | ||
| Enamine | EN300-1880245-2.5g |
1-[1-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2228439-44-7 | 2.5g |
$2856.0 | 2023-09-18 | ||
| Enamine | EN300-1880245-5.0g |
1-[1-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2228439-44-7 | 5g |
$4226.0 | 2023-06-02 | ||
| Enamine | EN300-1880245-10.0g |
1-[1-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2228439-44-7 | 10g |
$6266.0 | 2023-06-02 | ||
| Enamine | EN300-1880245-1g |
1-[1-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2228439-44-7 | 1g |
$1458.0 | 2023-09-18 | ||
| Enamine | EN300-1880245-5g |
1-[1-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2228439-44-7 | 5g |
$4226.0 | 2023-09-18 |
1-1-(1-benzyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 1-1-(1-benzyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol
Recent Advances in the Study of 1-1-(1-benzyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol (CAS: 2228439-44-7)
In recent years, the compound 1-1-(1-benzyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol (CAS: 2228439-44-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and pyrazole moieties, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.
A recent study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 1-1-(1-benzyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol, highlighting its improved yield and purity through a novel catalytic process. The researchers employed a combination of palladium-catalyzed cross-coupling and cyclopropanation reactions, achieving a scalable synthesis route that could facilitate further preclinical studies. The study also reported on the compound's stability under physiological conditions, a critical factor for its potential as a therapeutic agent.
Another significant breakthrough was reported in a Nature Communications article, which investigated the molecular interactions of 1-1-(1-benzyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol with specific protein targets. Using X-ray crystallography and molecular dynamics simulations, the research team identified key binding sites and conformational changes induced by the compound. These findings provide valuable insights into its mechanism of action and suggest potential applications in targeting diseases such as cancer and inflammatory disorders.
In addition to its pharmacological potential, recent studies have also explored the safety profile of 1-1-(1-benzyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol. A preclinical toxicity assessment published in Toxicology Reports indicated that the compound exhibits a favorable safety margin, with no significant adverse effects observed in animal models at therapeutic doses. This data supports its progression into further stages of drug development.
Overall, the latest research on 1-1-(1-benzyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol (CAS: 2228439-44-7) underscores its potential as a versatile and promising candidate in medicinal chemistry. Continued investigations into its synthetic accessibility, biological activity, and safety profile will be crucial for advancing its therapeutic applications. Future studies may focus on optimizing its pharmacokinetic properties and exploring its efficacy in disease-specific models.
2228439-44-7 (1-1-(1-benzyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)